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Compound of Interest

Compound Name: Demethoxycurcumin-d7

Cat. No.: B12421670 Get Quote

An In-depth Technical Guide to Demethoxycurcumin-d7: Physical and Chemical Properties

Introduction
Demethoxycurcumin-d7 (DMC-d7) is the deuterated form of Demethoxycurcumin (DMC), a

natural curcuminoid found in turmeric (Curcuma longa)[1][2]. As one of the three principal

curcuminoids, alongside curcumin and bisdemethoxycurcumin, DMC has garnered significant

interest in the scientific community for its biological activities, including anti-inflammatory,

antioxidant, and anti-cancer properties[2][3][4]. The deuteration of demethoxycurcumin to

create DMC-d7 provides a valuable tool for researchers, particularly in pharmacokinetic and

metabolic studies, where it can be used as an internal standard for quantitative analysis. This

technical guide provides a comprehensive overview of the physical and chemical properties of

Demethoxycurcumin-d7, detailed experimental protocols for its analysis, and insights into its

biological relevance.

Core Physical and Chemical Properties
Demethoxycurcumin-d7 is a crystalline solid, with its physical and chemical characteristics

being largely comparable to its non-deuterated analog. The primary distinction lies in its

increased molecular weight due to the incorporation of seven deuterium atoms.
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Property Value Source(s)

Molecular Formula C₂₀H₁₁D₇O₅

Molecular Weight 345.40 g/mol

Appearance
Crystalline solid, orange

powder

Melting Point 168 °C

Purity ≥98% (by HPLC)

IUPAC Name

(1E,6E)-1-(4-hydroxy-3-

methoxyphenyl)-7-(4-

hydroxyphenyl)hepta-1,6-

diene-3,5-dione-d7

Synonyms

Curcumin II-d7,

Desmethoxycurcumin-d7,

Monodemethoxycurcumin-d7

Storage Temperature -20°C

Stability

Stable for at least 4 years

when stored at -20°C. Can be

shipped at room temperature.

Solubility
The solubility of Demethoxycurcumin is crucial for its application in biological assays and

formulation development. It exhibits poor solubility in aqueous solutions but is soluble in

several organic solvents.

Solvent Solubility Source(s)

DMSO
≥10 mg/mL, 68 mg/mL (200.97

mM)

Dimethylformamide (DMF) ~14 mg/mL

Ethanol ~0.5 mg/mL
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Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and quantification of

Demethoxycurcumin-d7.

Technique Data Source(s)

UV/Vis (in Methanol) λmax: 254, 421 nm

Mass Spectrometry
[M+H]⁺ ion at m/z 339.1262

(for non-deuterated DMC)

NMR

In DMSO solvent at 298K,

exists primarily in the keto-enol

tautomer form with ~3% as the

β-diketone tautomer.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment and Quantification
HPLC is a standard method for the analysis of curcuminoids.

Objective: To separate and quantify Demethoxycurcumin from other curcuminoids.

Instrumentation: A standard HPLC system with a UV-Vis or Diode-Array Detector (DAD).

Column: C18 reverse-phase column (e.g., Nucleosil 100-5C18, 250 mm × 4.0 mm, 5 µm

packing).

Mobile Phase: A gradient elution is often used. For example, a mixture of acetonitrile and

0.1% phosphoric acid, starting at a ratio of 45:55 and changing to 65:35 over 20 minutes. An

isocratic method with methanol (4% v/v) in chloroform has also been described for flash

chromatography.

Flow Rate: 1.0 mL/min.
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Column Temperature: 37.5 °C.

Detection Wavelength: 420 nm or 425 nm.

Sample Preparation: A stock solution of Demethoxycurcumin is prepared by dissolving the

crystalline solid in a suitable organic solvent like DMSO or methanol. The solution should be

purged with an inert gas.

Supercritical Fluid Chromatography (SFC) for
Separation
SFC is presented as an environmentally friendly and efficient alternative to traditional HPLC for

separating curcuminoids.

Objective: To achieve rapid separation of curcumin, demethoxycurcumin, and

bisdemethoxycurcumin from a mixture.

Instrumentation: Preparative Supercritical Fluid Chromatography system.

Column: Viridis BEH OBD column (250 mm × 19 mm, 5 μm).

Mobile Phase: Supercritical CO₂ with 8-15% methanol (containing 10 mM oxalic acid) as a

co-solvent.

Flow Rate: 80 mL/min.

Outcome: This method allows for the separation of the three main curcuminoids within 6.5

minutes, yielding high-purity fractions.

Biological Activity and Signaling Pathways
Demethoxycurcumin exhibits a range of biological effects, often by modulating key cellular

signaling pathways. It is known to possess anti-inflammatory, anti-cancer, and antioxidant

properties. One of the well-documented mechanisms is the inhibition of the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) pathway, which plays a central role in

inflammation and cancer.
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Caption: Inhibition of the NF-κB signaling pathway by Demethoxycurcumin.

Experimental Workflow: Extraction and Purification
The isolation of demethoxycurcumin from its natural source, turmeric, involves extraction

followed by chromatographic purification.
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Caption: General workflow for the extraction and purification of Demethoxycurcumin.

Stability and Handling
Demethoxycurcumin is more stable than curcumin in physiological media. Studies have shown

the stability of curcuminoids follows the order: bisdemethoxycurcumin ≥ demethoxycurcumin ≥

curcumin under the same conditions. For long-term storage, Demethoxycurcumin-d7 should

be kept as a crystalline solid at -20°C, protected from light. Stock solutions, particularly in
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DMSO, should be stored at -80°C for up to six months or -20°C for one month. The compound

is stable enough to be shipped at ambient temperatures. It should be handled as a potentially

hazardous material, and appropriate personal protective equipment should be used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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